Cas no 832102-95-1 (Morpholine, 4-[(5-aminobenzo[b]thien-2-yl)carbonyl]-)

• Product Name: Morpholine, 4-[(5-aminobenzo[b]thien-2-yl)carbonyl]-
• CAS No: 832102-95-1
• MF: C₁₃H₁₄N₂O₂S
• MW: 262.327461719513
• CID: 676387
• PubChem ID: 11995248
• Update Time: 2025-04-19

Morpholine, 4-[(5-aminobenzo[b]thien-2-yl)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• Morpholine, 4-[(5-aminobenzo[b]thien-2-yl)carbonyl]-
• (5-amino-1-benzothiophen-2-yl)-morpholin-4-ylmethanone
• (5-aminobenzo[b]thien-2-yl)-4-morpholinylMethanone
• DTXSID00475496
• FT-0722194
• 832102-95-1
• SCHEMBL6231088

• Inchi： 1S/C13H14N2O2S/c14-10-1-2-11-9(7-10)8-12(18-11)13(16)15-3-5-17-6-4-15/h1-2,7-8H,3-6,14H2
• InChI Key： QLLFUMWZSKLVAI-UHFFFAOYSA-N
• SMILES： S1C2C=CC(=CC=2C=C1C(N1CCOCC1)=O)N

Computed Properties

• Exact Mass: 262.07759887g/mol
• Monoisotopic Mass: 262.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 83.8Ų